N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methoxyphenyl)acetamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C13H15N3O2S/c1-3-12-15-16-13(19-12)14-11(17)8-9-6-4-5-7-10(9)18-2/h4-7H,3,8H2,1-2H3,(H,14,16,17)
• InChI Key: RDKNOGCYOQMOEW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CC2=CC=CC=C2OC
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methoxyphenyl)acetamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. It is a selective antagonist of the angiotensin II type 2 receptor (AT2R), which is believed to play a role in the development and maintenance of chronic pain. EMA401 has been shown to be effective in preclinical models of neuropathic pain and is currently undergoing clinical trials.

Mechanism of Action

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methoxyphenyl)acetamide is a selective antagonist of the AT2R, which is believed to play a role in the development and maintenance of chronic pain. By blocking the AT2R, this compound is thought to reduce the excitability of pain-sensing neurons and decrease the release of pain mediators such as substance P. This results in a reduction in pain behavior and improved sensory function.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. In addition to its effects on pain behavior and sensory function, this compound has been shown to reduce inflammation and oxidative stress in animal models of neuropathic pain. It has also been shown to improve nerve conduction velocity and reduce the degeneration of sensory fibers.

Advantages and Limitations for Lab Experiments

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methoxyphenyl)acetamide has a number of advantages for use in laboratory experiments. It is a small molecule drug that is relatively easy to synthesize and has a favorable safety profile. In addition, this compound has been shown to be effective in animal models of neuropathic pain, making it a useful tool for studying the mechanisms underlying chronic pain.
One limitation of this compound is that it is a selective antagonist of the AT2R, which may limit its effectiveness in certain types of chronic pain. In addition, the optimal dosing and administration of this compound in humans is not yet known, which may limit its use in clinical trials.

Future Directions

There are a number of potential future directions for research on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methoxyphenyl)acetamide. One area of interest is the development of more selective AT2R antagonists that may have improved efficacy and safety profiles. In addition, further studies are needed to determine the optimal dosing and administration of this compound in humans.
Another potential area of research is the use of this compound in combination with other drugs for the treatment of chronic pain. For example, this compound may be combined with nonsteroidal anti-inflammatory drugs (NSAIDs) or opioids to improve pain relief and reduce side effects.
Finally, there is a need for further research on the mechanisms underlying chronic pain and the role of the AT2R in this process. This may lead to the development of new drugs and treatment approaches for chronic pain that are more effective and have fewer side effects than current therapies.

Synthesis Methods

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methoxyphenyl)acetamide involves several steps, starting with the reaction of 2-methoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-ethyl-1,3,4-thiadiazol-2-amine to form the amide product. The reaction is typically carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane.

Scientific Research Applications

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methoxyphenyl)acetamide has been the subject of extensive scientific research, with numerous preclinical studies demonstrating its efficacy in treating chronic pain. In animal models of neuropathic pain, this compound has been shown to reduce pain behavior and improve sensory function. In addition, this compound has been shown to have a favorable safety profile, with no significant adverse effects observed in preclinical studies.